Cas no 1154199-15-1 (1-(2,6-dichloro-4-nitrophenyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(2,6-dichloro-4-nitrophenyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1154199-15-1
• MF: C₁₀H₅Cl₂N₃O₄
• MW: 302.070399999619
• CID: 4573305
• Update Time: 2025-06-14

1-(2,6-dichloro-4-nitrophenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-Dichloro-4-nitrophenyl)-1H-pyrazole-3-carboxylic Acid
• 1H-Pyrazole-3-carboxylic acid, 1-(2,6-dichloro-4-nitrophenyl)-
• 1-(2,6-dichloro-4-nitrophenyl)-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C10H5Cl2N3O4/c11-6-3-5(15(18)19)4-7(12)9(6)14-2-1-8(13-14)10(16)17/h1-4H,(H,16,17)
• InChI Key： PAYQQVSQNQBVOR-UHFFFAOYSA-N
• SMILES： N1(C2=C(Cl)C=C([N+]([O-])=O)C=C2Cl)C=CC(C(O)=O)=N1

Additional information on 1-(2,6-dichloro-4-nitrophenyl)-1H-pyrazole-3-carboxylic acid

Recent Advances in the Study of 1-(2,6-dichloro-4-nitrophenyl)-1H-pyrazole-3-carboxylic acid (CAS: 1154199-15-1)

1-(2,6-dichloro-4-nitrophenyl)-1H-pyrazole-3-carboxylic acid (CAS: 1154199-15-1) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrazole-carboxylic acid scaffold, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. The latest research efforts have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

Recent studies have highlighted the compound's ability to modulate key signaling pathways involved in inflammation and cell proliferation. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-(2,6-dichloro-4-nitrophenyl)-1H-pyrazole-3-carboxylic acid exhibits potent inhibitory effects on NF-κB signaling, a critical pathway in inflammatory responses. This finding suggests its potential as a lead compound for developing new anti-inflammatory drugs. Additionally, the compound's structural features, such as the nitro and chloro substituents, contribute to its enhanced stability and bioavailability, making it a viable candidate for further drug development.

In the realm of synthetic chemistry, researchers have made significant strides in optimizing the production of 1-(2,6-dichloro-4-nitrophenyl)-1H-pyrazole-3-carboxylic acid. A recent publication in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, which employs a one-pot reaction strategy to improve yield and purity. This advancement is expected to facilitate large-scale production and accelerate the compound's transition from bench to bedside.

Beyond its therapeutic potential, the compound has also been explored for its antimicrobial properties. A 2024 study in Antimicrobial Agents and Chemotherapy reported that 1-(2,6-dichloro-4-nitrophenyl)-1H-pyrazole-3-carboxylic acid exhibits broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Pseudomonas aeruginosa. These findings underscore its potential as a novel antibiotic scaffold in an era of increasing antimicrobial resistance.

Despite these promising developments, challenges remain in the clinical translation of 1-(2,6-dichloro-4-nitrophenyl)-1H-pyrazole-3-carboxylic acid. Current research is focused on addressing its pharmacokinetic properties, such as metabolic stability and tissue distribution, to ensure its suitability for human use. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug discovery pipeline.

In conclusion, 1-(2,6-dichloro-4-nitrophenyl)-1H-pyrazole-3-carboxylic acid (CAS: 1154199-15-1) represents a promising candidate for multiple therapeutic applications. Its unique chemical structure, coupled with its diverse biological activities, positions it as a valuable asset in the ongoing quest for novel drugs. Future research will likely focus on further mechanistic studies, structural optimization, and clinical validation to unlock its full potential in the pharmaceutical industry.